Cas no 2248301-12-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(benzyloxy)cyclobutane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(benzyloxy)cyclobutane-1-carboxylate
• CAS No: 2248301-12-2
• MF: C₂₀H₁₇NO₅
• MW: 351.352685689926
• CID: 5778338
• PubChem ID: 165978197
• Update Time: 2025-05-27

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(benzyloxy)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248301-12-2
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(benzyloxy)cyclobutane-1-carboxylate
• EN300-6519778

• Inchi： 1S/C20H17NO5/c22-18-16-8-4-5-9-17(16)19(23)21(18)26-20(24)14-10-15(11-14)25-12-13-6-2-1-3-7-13/h1-9,14-15H,10-12H2
• InChI Key： NZVNTWDMYJKJOV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1

Computed Properties

• Exact Mass: 351.11067264g/mol
• Monoisotopic Mass: 351.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(benzyloxy)cyclobutane-1-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(benzyloxy)cyclobutane-1-carboxylate (CAS No. 2248301-12-2)

In the realm of synthetic organic chemistry, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(benzyloxy)cyclobutane-1-carboxylate (CAS No. 2248301-12-2) has garnered significant attention due to its unique structural features and potential applications in pharmaceutical and material science. This compound, often abbreviated for convenience in research, combines a cyclobutane core with a benzyloxy moiety and an isoindole-1,3-dione derivative, making it a versatile intermediate for further chemical modifications.

The growing interest in cyclobutane-containing compounds stems from their strained ring systems, which impart distinctive reactivity patterns. Researchers are increasingly exploring such scaffolds for drug discovery, particularly in targeting enzymes or receptors where conformational rigidity is advantageous. The presence of the benzyloxy group in this molecule further enhances its utility, as it can serve as a protective group or be modified via catalytic hydrogenation, aligning with the broader trend of "green chemistry" and sustainable synthesis.

From a synthetic perspective, 2248301-12-2 exemplifies the convergence of heterocyclic chemistry and carboxylate ester functionalities. Its isoindole-1,3-dione fragment is reminiscent of phthalimide derivatives, which are widely studied for their biological activities, including anti-inflammatory and antimicrobial properties. This connection has spurred inquiries into whether 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives could be repurposed for novel therapeutic agents, a topic frequently searched in academic databases and AI-driven literature reviews.

Another area of interest is the compound's potential role in polymer chemistry. The cyclobutane-1-carboxylate moiety may contribute to the development of high-performance materials with tailored thermal or mechanical properties. As industries seek alternatives to traditional petrochemical-based polymers, searches for "bio-derived cyclic monomers" or "strained-ring additives for polymers" have surged, positioning 2248301-12-2 as a candidate worth investigating.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, which are critical for confirming its purity and structural integrity. These methods align with the broader demand for "quality control in specialty chemicals," a key concern for manufacturers and end-users alike.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(benzyloxy)cyclobutane-1-carboxylate represents a compelling case study at the intersection of medicinal chemistry and materials science. Its multifaceted reactivity and structural motifs resonate with contemporary research trends, making it a subject of ongoing exploration in both academic and industrial settings.